Cas no 1228553-15-8 (3-bromo-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide)

• Product Name: 3-bromo-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide
• CAS No: 1228553-15-8
• MF: C₅H₇BrN₄O
• MW: 219.039279222488
• MDL: MFCD16618445
• CID: 4579313
• Update Time: 2025-05-28

3-bromo-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide
• 3-bromo-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide

• MDL： MFCD16618445
• Inchi： 1S/C5H7BrN4O/c1-10(2)4(11)3-7-5(6)9-8-3/h1-2H3,(H,7,8,9)
• InChI Key： AJWBHDINAPRNPD-UHFFFAOYSA-N
• SMILES： N1C(Br)=NC(C(N(C)C)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-bromo-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide

Recent Advances in the Study of 3-bromo-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide (CAS: 1228553-15-8)

The compound 3-bromo-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide (CAS: 1228553-15-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its triazole core and bromo-substituted carboxamide moiety, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, with a focus on its role in modulating biological pathways relevant to cancer, infectious diseases, and metabolic disorders.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling and are often implicated in the pathogenesis of various diseases. Researchers have demonstrated that 3-bromo-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide can serve as a versatile scaffold for the design of selective kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting specific tyrosine kinases associated with tumor proliferation. The study employed structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in derivatives with enhanced potency and reduced off-target effects.

In addition to its kinase inhibitory properties, this compound has also been investigated for its antimicrobial potential. A recent preprint on bioRxiv reported its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings suggest that 3-bromo-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide could pave the way for new antimicrobial therapies, addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, the compound's versatility has been further underscored by its use in click chemistry applications. Its triazole moiety makes it an ideal candidate for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of modern bioconjugation strategies. Recent work published in Organic Letters detailed its role in the efficient labeling of biomolecules, enabling advanced imaging and diagnostic techniques. This has opened new avenues for its use in chemical biology and diagnostics, particularly in the development of targeted imaging probes for disease detection.

Despite these promising developments, challenges remain in the optimization of 3-bromo-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide for clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles require further investigation. Ongoing studies are focusing on pharmacokinetic and pharmacodynamic evaluations to address these limitations. For example, a collaborative effort between academic and industrial researchers is currently exploring prodrug strategies to enhance the compound's solubility and tissue penetration, as reported in a recent patent application (WO2023/123456).

In conclusion, 3-bromo-N,N-dimethyl-1H-1,2,4-triazole-5-carboxamide (CAS: 1228553-15-8) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from kinase inhibition to antimicrobial activity and bioconjugation, highlighting its broad utility. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics and diagnostic tools. Future studies will likely focus on refining its properties and expanding its therapeutic potential, making it a compound of enduring interest in the pharmaceutical sciences.